Cas no 1245645-20-8 (7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid)

• Product Name: 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• CAS No: 1245645-20-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD14706766
• CID: 1027902
• PubChem ID: 70700429
• Update Time: 2025-05-21

7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro-1,7-phthyridine-3-carboxylic acid
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-1,7-naphthyridine-3-carboxylic acid
• 5,8-Dihydro-6H-[1,7]naphthyridine-3,7-dicarboxylic acid 7-tert-butyl ester
• 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• 1245645-20-8
• DTXSID40743262
• EN300-2912732
• SY265828
• P19910
• MFCD14706766
• CS-0103397
• 7-[(t-Butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• DA-17630
• Z1505694373
• 7-Boc-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate
• VZB64520
• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylicacid
• AS-74133
• AB70597
• 7-(TERT-BUTOXYCARBONYL)-6,8-DIHYDRO-5H-1,7-NAPHTHYRIDINE-3-CARBOXYLIC ACID
• AKOS016002802

• MDL： MFCD14706766
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(19)16-5-4-9-6-10(12(17)18)7-15-11(9)8-16/h6-7H,4-5,8H2,1-3H3,(H,17,18)
• InChI Key： BOVSVMCJRLZPAW-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CC(C(=O)O)=CN=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid

7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 1245645-20-8, known as 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a naphthyridine ring system and a tert-butoxy carbonyl group. The presence of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery. The naphthyridine ring system is known for its ability to interact with various biological targets, making it a valuable scaffold for the development of new therapeutic agents. The tert-butoxy carbonyl group in this compound adds further functionality by introducing a protecting group that can be easily removed under specific conditions. This feature is particularly useful in organic synthesis for controlling the reactivity of the molecule during multi-step reactions.

The synthesis of 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid involves a series of well-established organic reactions. These include nucleophilic substitutions, ring-closing metathesis, and oxidation steps. The use of modern catalytic systems has significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic pathways to optimize the production process and reduce costs.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it an essential intermediate in the synthesis of bioactive compounds. For instance, derivatives of this compound have been studied for their potential as inhibitors of certain enzymes involved in metabolic disorders and cancer progression.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately. By using molecular docking studies and quantum mechanical calculations, scientists can design derivatives with improved pharmacokinetic properties. These computational tools have also provided insights into the structural features that contribute to the molecule's stability and reactivity.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. The use of biodegradable solvents and catalytic systems is being explored to make the production process more sustainable.

In conclusion, 7-[(tert-butoxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an ideal candidate for further research and development. As new technologies emerge and our understanding of its properties deepens, this compound is likely to play an even more significant role in advancing chemical science.